1-(2,6-Difluorophenyl)-3-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2,6-Difluorophenyl)-3-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)urea is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is also known as TAK-659 and has been studied for its ability to inhibit various kinases, which are enzymes that play a crucial role in cellular signaling pathways.
Scientific Research Applications
Synthesis and Biological Evaluation
The compound has been explored for its role as a potential urotensin-II receptor antagonist, with derivatives demonstrating significant potency and stability, highlighting its potential in biological receptor targeting (Lim et al., 2019).
Research indicates its utility in inhibiting human and murine soluble epoxide hydrolase, with some derivatives showing increased potency and improved pharmacokinetics compared to existing inhibitors. This suggests its potential in pain management and inflammation reduction (Rose et al., 2010).
Structural and Conformational Studies
The compound has been the subject of structural and conformational studies, shedding light on its molecular arrangement and potential interactions in biological systems (Yan et al., 2007).
Further studies have focused on the synthesis and conformational behavior of related ureas, providing insights into the properties of this compound and its derivatives (Iriepa et al., 1997).
Potential Antipsychotic Applications
- Research on similar compounds has explored their potential as antipsychotic agents, suggesting possible applications for 1-(2,6-Difluorophenyl)-3-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)urea in neuropsychiatric treatments (Raviña et al., 2000).
Antimicrobial and Anticancer Properties
Certain derivatives have shown broad-spectrum antimicrobial activity, which could be indicative of the compound's potential in developing novel drugs for treating bacterial infections (Donlawson et al., 2020).
There is also evidence of anticancer properties in related compounds, highlighting a potential area of research for this compound in cancer treatment (Feng et al., 2020).
properties
IUPAC Name |
1-(2,6-difluorophenyl)-3-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21F2N3O2/c19-15-4-1-5-16(20)17(15)22-18(24)21-11-13-6-8-23(9-7-13)12-14-3-2-10-25-14/h1-5,10,13H,6-9,11-12H2,(H2,21,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRVNAHICWTYRAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)NC2=C(C=CC=C2F)F)CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21F2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.